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Compound of Interest

Compound Name: 5-Bromo-2-chloroaniline

Cat. No.: B183919 Get Quote

Technical Guide: 5-Bromo-2-chloroaniline
CAS Number: 60811-17-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-2-chloroaniline, a

halogenated aromatic amine that serves as a key intermediate in the synthesis of

pharmaceuticals, agrochemicals, and dyestuffs.[1] This document outlines its chemical and

physical properties, safety information, and representative experimental protocols for its

synthesis and analysis.

Core Properties and Safety Information
5-Bromo-2-chloroaniline is a solid at room temperature.[2] It is characterized by the presence

of bromine and chlorine atoms on the aniline ring, which imparts specific reactivity for further

chemical modifications.

Physicochemical Properties
The key physicochemical properties of 5-Bromo-2-chloroaniline are summarized in the table

below for easy reference.
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Property Value Source

CAS Number 60811-17-8 [2][3]

Molecular Formula C₆H₅BrClN [2][3]

Molecular Weight 206.47 g/mol [2][3]

Appearance Solid

Melting Point 48 °C

Boiling Point 255.8 °C at 760 mmHg

Density 1.722 g/cm³

Flash Point 108.5 °C

Solubility Slightly soluble in water. [1]

Safety and Hazard Information
5-Bromo-2-chloroaniline is classified as a hazardous substance. Appropriate personal

protective equipment (PPE), including gloves, protective clothing, and eye/face protection,

should be worn when handling this chemical.[2] Work should be conducted in a well-ventilated

area.

Hazard Class GHS Pictogram Hazard Statement

Acute Toxicity (Oral) GHS07 H302: Harmful if swallowed

Acute Toxicity (Dermal) GHS07
H312: Harmful in contact with

skin

Acute Toxicity (Inhalation) GHS06 H331: Toxic if inhaled

Skin Irritation GHS07 H315: Causes skin irritation

Eye Irritation GHS07
H319: Causes serious eye

irritation

Specific Target Organ Toxicity GHS07
H335: May cause respiratory

irritation
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Precautionary Statements: P261, P280, P304+P340, P305+P351+P338, P405.[2]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 5-Bromo-2-chloroaniline are

not readily available in the public domain. However, the following sections provide

representative methodologies based on the synthesis of closely related isomers and general

analytical techniques for aniline derivatives.

Synthesis of Halogenated Anilines: A Representative
Protocol
The synthesis of halogenated anilines often involves the reduction of a corresponding

nitrobenzene derivative. The following is a representative protocol for the synthesis of a bromo-

chloroaniline isomer, which illustrates the general steps that could be adapted for the synthesis

of 5-Bromo-2-chloroaniline.

Reaction: Reduction of a Nitroaromatic Precursor

1-Bromo-4-chloro-2-nitrobenzene

Heat to 50°C

Dissolve in Methanol

Zinc Powder
Ammonium Formate

Methanol/Water

Add

2-Bromo-5-chloroanilineExtract with
Diethyl Ether

Monitor until completion Dry over
Anhydrous Na₂SO₄

 Concentrate
under reduced pressure

 Purify via
Silica Gel Chromatography

 Yields

Click to download full resolution via product page

A representative workflow for the synthesis of a bromo-chloroaniline isomer.

Materials:

1-bromo-4-chloro-2-nitrobenzene (starting material for a related isomer)

Methanol

Ammonium formate
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Zinc powder

Water

Diethyl ether

Anhydrous sodium sulfate

Dichloromethane

Hexane

Silica gel

Procedure:

Dissolve the nitroaromatic precursor (e.g., 1-bromo-4-chloro-2-nitrobenzene) in methanol in

a reaction vessel.[4]

Gently heat the solution to approximately 50°C.[4]

Slowly add a solution of ammonium formate in water to the reaction mixture.[4]

Carefully add zinc powder in small portions to control the exothermic reaction.[4]

Monitor the reaction until completion using an appropriate technique (e.g., TLC).

Extract the product from the reaction mixture using diethyl ether.[4]

Combine the organic phases and dry over anhydrous sodium sulfate.[4]

Concentrate the solution under reduced pressure to obtain the crude product.[4]

Purify the crude product using silica gel column chromatography to yield the final product.[4]

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
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GC-MS is a powerful technique for the separation, identification, and quantification of aniline

derivatives. The following outlines a general procedure that can be adapted for the analysis of

5-Bromo-2-chloroaniline.

Sample Preparation (Aqueous Samples):

Adjust the pH of the water sample to >11.

Perform a liquid-liquid extraction using a suitable solvent like methylene chloride.

Dry the organic extract using anhydrous sodium sulfate.

Concentrate the extract to a final volume appropriate for GC-MS analysis.

GC-MS Conditions (Illustrative):

Column: A 5% diphenyl - 95% dimethylpolysiloxane capillary column is often suitable for

aniline analysis.[5]

Carrier Gas: Helium.

Injector Temperature: 250 °C.[5]

Oven Program: Start at 70°C, ramp to 150°C, and then to 280°C.

Mass Spectrometer: Operate in electron ionization (EI) mode, with selected ion monitoring

(SIM) for enhanced sensitivity.[5]

Sample Preparation GC-MS Analysis

Aqueous Sample Adjust pH > 11 Liquid-Liquid Extraction
(Methylene Chloride)

Dry Extract
(Na₂SO₄) Concentrate Extract Inject into GC Separation on

Capillary Column Electron Ionization (EI) Mass Detection (SIM)
Data Acquisition

&
Quantification

 

Click to download full resolution via product page

A general workflow for the analysis of aniline derivatives by GC-MS.
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Applications in Synthesis
5-Bromo-2-chloroaniline is a versatile intermediate in organic synthesis. Its functional groups,

the amino group and the halogen substituents, provide multiple reactive sites for constructing

more complex molecules. It is primarily used as a raw material in the synthesis of

agrochemicals, pharmaceuticals, and dyestuffs.[1] For instance, halogenated anilines are used

in coupling reactions to form biaryl compounds, which are common scaffolds in drug molecules.

Conclusion
5-Bromo-2-chloroaniline is a valuable chemical intermediate with well-defined

physicochemical and safety properties. While specific, detailed experimental protocols for its

synthesis and analysis are not widely published, methodologies can be adapted from those for

related compounds. Its utility in the synthesis of a range of commercially important products

underscores its significance in the chemical and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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